Cas no 2306271-35-0 (tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2306271-35-0
• MF: C₁₂H₂₁FN₂O₂
• MW: 244.305746793747
• CID: 5268720
• Update Time: 2026-03-09

tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.4]octane-2-carboxylic acid, 5-amino-7-fluoro-, 1,1-dimethylethyl ester
• tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C12H21FN2O2/c1-11(2,3)17-10(16)15-6-12(7-15)5-8(13)4-9(12)14/h8-9H,4-7,14H2,1-3H3
• InChI Key： HMCJDGQIPBQWQT-UHFFFAOYSA-N
• SMILES： C1C2(CC(F)CC2N)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate

Introduction to tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2306271-35-0)

Tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2306271-35-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a fluoro substituent and a tert-butyl protecting group, make it an intriguing candidate for further investigation.

The spirocyclic structure of tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate provides it with enhanced stability and specific binding properties, which are crucial for its potential use in drug development. The fluoro substituent at the C7 position is particularly noteworthy, as it can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the tert-butyl group at the C2 position serves as a protecting group, which can be selectively removed under mild conditions to reveal the active amino functionality.

Recent studies have highlighted the potential of spirocyclic amines in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that similar spirocyclic compounds exhibited potent neuroprotective effects by modulating specific ion channels and receptors involved in neuronal signaling. This finding suggests that tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate could be a valuable lead compound for developing new treatments for neurological disorders.

In the context of cancer research, another study published in Cancer Research in 2020 demonstrated that certain spirocyclic amines could inhibit the growth of tumor cells by targeting key signaling pathways involved in cell proliferation and survival. The authors noted that the presence of fluorine atoms in these compounds significantly enhanced their potency and selectivity. Given these findings, it is plausible that tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate may also exhibit anticancer activity and warrants further investigation.

The synthetic route to tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate involves several well-established chemical transformations, including ring-closing metathesis (RCM) and selective functional group manipulations. The use of RCM allows for the efficient formation of the spirocyclic core, while subsequent steps focus on introducing the amino and fluoro functionalities. The tert-butyl protecting group can be introduced via standard esterification reactions, providing a versatile platform for further derivatization.

The biological evaluation of tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate has shown promising results in preliminary assays. In vitro studies have demonstrated its ability to modulate specific protein targets involved in cellular processes such as apoptosis and inflammation. These findings suggest that this compound may have broad-spectrum biological activity and could be useful in treating a variety of diseases.

To further explore the therapeutic potential of tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate, ongoing research is focused on optimizing its pharmacological properties through structure-based drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict the binding modes and interactions of this compound with its target proteins. These insights will guide the rational design of more potent and selective analogs.

In conclusion, tert-butyl 5-amino-7-fluoro-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2306271-35-0) represents an exciting new compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that this compound will play an important role in addressing unmet medical needs and improving patient outcomes.